Cas no 15499-84-0 (4,4'-(9H-Fluorene-9,9-diyl)dianiline)

4,4'-(9H-Fluorene-9,9-diyl)dianiline Properties

Names and Identifiers

• 4,4'-(9H-Fluorene-9,9-diyl)dianiline
• bisaminophenylfluorene
• 4-[9-(4-Aminophenyl)-9H-fluoren-9-yl]aniline
• 9,9'-BIS (4-AMINOPHENYL) FLUORENE
• 9,9-BIS(4-AMINOPHENYL)FLUORENE
• BIO-FARMA BF003152
• FDA
• TIMTEC-BB SBB008629
• Bis(4-aminophenyl)fluorene
• 4,4'-(9-Fluorenylidene)dianiline
• 9,9-Bis(4-aminophenyl)fluorene (purified by sublimation)
• 4,4′-(9-Fluorenylidene)dianiline
• 4,4-(9-Fluorenylidene)Dianiline
• 4-[9-(4-aminophenyl)fluoren-9-yl]aniline
• 416
• AKOS BBB
• 4,4'-(9-Fluorenylidene)dianiline (purified by sublimation)
• BAFL
• SMR000203330
• MLS000584167
• KIFDSGGWDIVQGN-UHFFFAOYSA-N
• Benzenamine, 4,4'-(9H-fluoren-9-ylidene)bis-
• 4-[9-(4-Aminophenyl)-9H-fluoren-9-yl]phenylamine
• C25H20N2
• 4,4 -(9H-fluorene-9,9-diyl)dianiline
• 4-[9-(4-aminophenyl)fluoren-9-yl]phenylamine
• Anilinefluoren
• +Expand

• MDL： MFCD00039156
• InChIKey： KIFDSGGWDIVQGN-UHFFFAOYSA-N
• Inchi： 1S/C25H20N2/c26-19-13-9-17(10-14-19)25(18-11-15-20(27)16-12-18)23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-16H,26-27H2
• SMILES： N([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C1(C2C([H])=C([H])C(=C([H])C=2[H])N([H])[H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 348.16300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 348.163
• Heavy Atom Count: 27
• Complexity: 455
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 6.37650
• PSA: 52.04000
• Refractive Index: 1.725
• Boiling Point: 535.2 °C at 760 mmHg
• Melting Point: 237°C(lit.)
• Flash Point: 334.1 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.245

4,4'-(9H-Fluorene-9,9-diyl)dianiline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R20/21/22; R36/37
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Risk Phrases： 20/21/22-36/37
• Signal Word：Warning
• HazardClass：IRRITANT

4,4'-(9H-Fluorene-9,9-diyl)dianiline Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides